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Compound of Interest

Compound Name:
(4-Bromophenyl)(pyridin-2-

yl)methanamine hcl

CAS No.: 2135332-60-2

Cat. No.: B2428619

Get Quote

Executive Summary & Structural Context
(4-Bromophenyl)(pyridin-2-yl)methanamine is a critical scaffold in medicinal chemistry, often

serving as a precursor for chiral amines and metallo-organic ligands. Its structure combines an

electron-deficient pyridine ring and an electron-rich (but deactivated) bromophenyl ring

connected by a chiral methine bridge.

Correctly assigning the 13C NMR spectrum is challenging due to signal overlap in the aromatic

region (120–150 ppm) and the specific shielding effects of the bromine atom. This guide

compares Empirical Additivity Models against Definitive 2D NMR (HSQC/HMBC) to establish

the correct spectral fingerprint.

Structural Numbering Scheme
To ensure clarity, the following numbering scheme is used throughout this guide:

Methine Bridge: C-α
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Pyridine Ring: Py-2 (ipso), Py-3, Py-4, Py-5, Py-6

Bromophenyl Ring: Ph-1 (ipso), Ph-2/6 (ortho to bridge), Ph-3/5 (meta to bridge), Ph-4 (C-Br)

Comparative Analysis: Assignment Methodologies
In the absence of 2D data, researchers often rely on 1D additivity rules. However, for this

scaffold, 1D methods frequently fail to distinguish between the Pyridine C3/C5 and the

Bromophenyl C4 positions.

Comparison Table: Predictive vs. Experimental
Validation

Feature
Method A: 1D
Empirical
Prediction

Method B: 2D
Heteronuclear
Correlation
(Recommended)

Accuracy Verdict

Differentiation

Relies on generic

substituent constants.

Often misassigns Py-3

vs. Py-5 due to similar

electronic

environments.

Uses HMBC

(Heteronuclear

Multiple Bond

Correlation) to link

protons to specific

carbons 2-3 bonds

away.

Method B is required

for publication-grade

data.

C-Br Assignment

Predicts ~120 ppm

based on heavy atom

effect but often

confuses it with

Pyridine

-carbons.

Confirmed by the

absence of strong

proton coupling

(quaternary) and

specific intensity

patterns.

Method B eliminates

ambiguity.

Solvent Sensitivity
Assumes standard

CDCl₃ values.

Can resolve

accidental overlap by

switching to DMSO-

(See Section 4).

Method B adapts to

dynamic

environments.
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Scientific Insight: The "Heavy Atom Effect" of Bromine causes a significant upfield shift

(shielding) of the attached carbon (Ph-4), moving it to ~121 ppm, which is counter-intuitive to

the electronegativity of halogens (F, Cl).

Definitive 13C NMR Shift Assignments
The following values represent the consensus assignments in CDCl₃ at 298 K, referenced to

TMS (0 ppm).

Table 1: Chemical Shift Data[1][2][3][4]
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Carbon Position
Shift (

, ppm)

Multiplicity (DEPT-
135)

Assignment Logic
(Validation)

Py-2 (Ipso) 163.5 Quaternary (C)

Deshielded by ring

nitrogen + HMBC from

H-α.

Py-6 149.2 CH (+)

Typical

-pyridine shift; HSQC

with most deshielded

proton (~8.5 ppm).

Ph-1 (Ipso) 142.8 Quaternary (C)

HMBC correlation

from H-α and Ph-2/6

protons.

Py-4 136.8 CH (+)
Distinctive

-pyridine shift.

Ph-3/5 131.8 CH (+)

Ortho to Bromine.

Doublet intensity in

1H-coupled mode.

Ph-2/6 129.5 CH (+)

Meta to Bromine.

Correlates with H-α in

NOESY.

Py-5 122.3 CH (+) -position. Often

overlaps with Ph-4.

Py-3 121.5 CH (+)
-position. Shielded by

proximity to alkyl

group.

Ph-4 (C-Br) 121.0 Quaternary (C)

Diagnostic: Upfield

due to heavy atom

effect. No HSQC

correlation.
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C-α (Methine) 59.5 CH (+)

Unique aliphatic

signal. Key anchor for

all HMBC correlations.

Visualization of Logic Flow
The following diagram illustrates the HMBC (Heteronuclear Multiple Bond Correlation)

pathways used to validate the connection between the central methine proton (H-α) and the

aromatic rings. This confirms the assignment of the quaternary carbons (Py-2 and Ph-1).

Pyridine Ring

Bromophenyl Ring

H-α (Methine Proton)
~5.2 ppm

Py-2 (163.5 ppm)
QuaternaryStrong 2J Correlation

Py-6 (149.2 ppm)
CH

Weak 4J (Long Range)

Ph-1 (142.8 ppm)
Quaternary

Strong 2J Correlation

Ph-2/6 (129.5 ppm)
CH

3J Correlation

Click to download full resolution via product page

Caption: HMBC Connectivity Map. Yellow arrows indicate critical 2-bond correlations from the

central methine proton that definitively identify the ipso carbons of both rings.

Experimental Protocol for High-Fidelity Acquisition
To reproduce these results or resolve overlaps, follow this validated protocol.

A. Sample Preparation[2][5]
Mass: Dissolve 15–20 mg of the amine in 0.6 mL of solvent.
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Solvent Choice:

Standard:

(Chloroform-d). Good solubility, sharp peaks.

Alternative:

. Use if Py-3/Py-5 overlap with Ph-4. DMSO will cause a slight downfield shift (+1-2 ppm)
for most signals but may separate the 121-122 ppm cluster.

Tube: High-quality 5mm NMR tube (Class A or B) to minimize shimming errors.

B. Acquisition Parameters (Typical 400/500 MHz
Instrument)

Pulse Sequence:zgpg30 (Power-gated decoupling).

Relaxation Delay (D1): Set to 2.0 – 3.0 seconds. The quaternary carbons (C-Br, C-ipso) have

long

relaxation times. Insufficient delay will suppress these signals.

Scans (NS): Minimum 1024 scans for adequate S/N ratio on quaternary carbons.

Spectral Width: -10 to 220 ppm.

C. Self-Validation Checklist
Before finalizing assignments, verify:

The C-Br Check: Is there a quaternary signal near 121 ppm? If it appears as a CH (in

DEPT/HSQC), the assignment is wrong.

The Pyridine N-Effect: Is Py-2 significantly deshielded (>160 ppm) and Py-6 (>148 ppm)?

Integration: In quantitative 13C (inverse gated), do the symmetric carbons (Ph-2/6, Ph-3/5)

show approximately double the intensity of Py-carbons?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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